Cas no 90376-98-0 (Butanamide,2-amino-2,3-dimethyl-, (2R)-)

• Product Name: Butanamide,2-amino-2,3-dimethyl-, (2R)-
• CAS No: 90376-98-0
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 803466
• PubChem ID: 11007933
• Update Time: 2025-04-19

Butanamide,2-amino-2,3-dimethyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-amino-2,3-dimethyl-, (2R)-
• (R)-ALPHA-METHYLVALINAMIDE
• AKOS006287099
• SB46729
• 90376-98-0
• (2R)-2-AMINO-2,3-DIMETHYLBUTANAMIDE
• YCPQUHCGFDFLSI-ZCFIWIBFSA-N
• (R)-2-Amino-2,3-dimethylbutanamide
• (R)2-amino-2,3-dimethylbutyramide
• Butanamide,2-amino-2,3-dimethyl-,(2R)-
• SCHEMBL7554601

• Inchi： 1S/C6H14N2O/c1-4(2)6(3,8)5(7)9/h4H,8H2,1-3H3,(H2,7,9)/t6-/m1/s1
• InChI Key： YCPQUHCGFDFLSI-ZCFIWIBFSA-N
• SMILES： O=C([C@@](C)(C(C)C)N)N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.1Ų